N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide

• IUPAC Name: N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide
• InChI: InChI=1S/C19H18N2O3/c1-24-12-11-20-19(23)18(22)16-14-9-5-6-10-15(14)21-17(16)13-7-3-2-4-8-13/h2-10,21H,11-12H2,1H3,(H,20,23)
• InChI Key: NOGHBMNSONZPSV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)C1=C(NC2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• Solubility: >48.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide, also known as MEOPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MEOPA is a derivative of the widely used anesthetic drug, propofol, and has been found to possess unique properties that make it a valuable tool for studying the mechanisms of anesthesia and other physiological processes.

Mechanism of Action

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide works by enhancing the activity of gamma-aminobutyric acid (GABA) receptors in the brain, leading to increased inhibition of neuronal activity and a state of sedation or anesthesia. However, N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide also has unique effects on other neurotransmitter systems, such as the N-methyl-D-aspartate (NMDA) receptor, which may contribute to its neuroprotective properties.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide has been found to have a number of biochemical and physiological effects that make it a valuable tool for scientific research. For example, N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide has been shown to reduce oxidative stress and inflammation in the brain, which may be beneficial for treating a variety of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide in lab experiments is its unique mechanism of action, which can provide insights into the underlying physiological processes involved in anesthesia and other neurological phenomena. However, N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide also has some limitations, such as its relatively short duration of action and potential for toxicity at high doses.

Future Directions

There are many potential future directions for research involving N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide, including further studies of its neuroprotective properties, its effects on different neurotransmitter systems, and its potential applications in pain management and other clinical settings. Additionally, new synthesis methods and modifications to the chemical structure of N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide may lead to even more useful derivatives with unique properties and applications.

Scientific Research Applications

N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide has been used in a wide range of scientific research applications, including studies of anesthesia mechanisms, neuroprotection, and pain management. N-(2-methoxyethyl)-2-oxo-2-(2-phenyl-1H-indol-3-yl)acetamide has been found to have a similar mechanism of action to propofol, but with some key differences that make it a useful alternative for certain types of research.